2'-Azido guanosine

• IUPAC Name: 2-amino-9-[(2R,3R,4R,5R)-3-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• InChI: InChI=1S/C10H12N8O5/c11-9-14-6-4(7(21)15-9)13-2-18(6)8-10(22,16-17-12)5(20)3(1-19)23-8/h2-3,5,8,19-20,22H,1H2,(H3,11,14,15,21)/t3-,5-,8-,10-/m1/s1
• InChI Key: KOYOGLPRZZLHQG-AEHJODJJSA-N
• Canonical SMILES: C1=NC2=C(N1C3C(C(C(O3)CO)O)(N=[N+]=[N-])O)N=C(NC2=O)N
• Isomeric SMILES: C1=NC2=C(N1[C@H]3[C@]([C@@H]([C@H](O3)CO)O)(N=[N+]=[N-])O)N=C(NC2=O)N
• Molecular Formula: C10H12N8O5
• Molecular Weight: 324.25 g/mol

Description

2’-Azido guanosine is a prominent biomedical entity that holds substantial significance in the realm of antiviral interventions. It has formidable potential as a robust impediment towards RNA viruses and retroviruses, and it plays a crucial role in combating viral infections.

Synthesis Analysis

The synthesis of 2’-Azido guanosine involves the use of phosphoramidite chemistry in the presence of azido groups. Novel 2’-azido cytidine and 2’-azido guanosine building blocks have been synthesized and efficiently incorporated into RNA.

Molecular Structure Analysis

The X-ray crystallographic analysis of 2’-azido uridine and 2’-azido adenosine modified RNAs reveals crucial structural details of this modification within an A-form double helical environment. The 2’-azido group supports the C3’-endo ribose conformation and shows distinct water-bridged hydrogen bonding patterns in the minor groove.

Chemical Reactions Analysis

The 2’-azido group is a versatile bioorthogonal reporter moiety used for site-specific labeling and functionalization of RNA to probe its biology. It is compatible with 2’-fluoro and/or 2’-O-methyl modifications to achieve siRNAs of rich modification patterns and tunable properties.

Physical And Chemical Properties Analysis

The 2’-N3 modification favors the RNA C3’-endo sugar pucker, only causes a slight decrease in base pairing stabilities, and hardly influences the overall RNA structure. It is exceptionally well tolerated in the guide strand of siRNAs even when it is directly located at the cleavage site.

Scientific Research Applications

Chemical Modification and Functional Enrichment of Ribonucleic Acids

2'-Azido guanosine plays a crucial role in the chemical modification of ribonucleic acids (RNAs), significantly enriching their structural and functional repertoire. It demonstrates efficient site-specific incorporation into RNA, which is key in mastering synthetic challenges involving phosphoramidite chemistry. This incorporation impacts RNA's physical and biochemical properties, offering new opportunities in RNA-based research and applications (Fauster et al., 2012).

Neuroprotective Effects and Antioxidant Properties

Guanosine, including derivatives like this compound, shows significant neuroprotective effects. Its antioxidant properties in astroglial cells, as demonstrated in studies, highlight its potential in protecting against oxidative damage, potentially relevant in neurological disorders and treatments (Quincozes-Santos et al., 2014).

Development of Antiviral Agents

This compound analogs have been studied for their potential as antiviral agents. The synthesis and properties of such derivatives have been explored to understand their impact on viral replication and their potential use in developing new antiviral drugs (Lakshman et al., 2012).

RNA Structure Mapping and Labeling

This compound derivatives are instrumental in RNA structure mapping and labeling. They enable transcriptome-wide RNA secondary structure mapping, offering insights into RNA regulation and function. This is crucial in understanding RNA's role in various biological processes and diseases (Weng et al., 2020).

Fluorescence Studies and Nucleic Acid Dynamics

This compound analogs, such as 2-Aminopurine, are used as fluorescent probes to study nucleic acid structure and dynamics. This application is vital in understanding the complex interactions and behaviors of nucleic acids in various biological contexts (Jean & Hall, 2001).

Supramolecular Chemistry and Nanotechnology

Derivatives of guanosine, like this compound, contribute to supramolecular chemistry and nanotechnology. They form self-assembled structures with potential applications in material science, medicinal chemistry, and nanotechnology, demonstrating the versatility of guanosine in various scientific and technological fields (Abet & Rodriguez, 2014).

Enzyme Mimicking and Biotechnological Applications

This compound and its derivatives are explored for creating enzyme mimics, such as laccase mimicking nanozymes. These applications are attractive for biotechnology and environmental remediation, offering innovative solutions in these fields (Liang et al., 2017).

Mechanism of Action

Target of Action

The primary targets of 2’-Azido guanosine are ribonucleic acids (RNA). It is incorporated into RNA by mastering the synthetic challenge of using phosphoramidite chemistry in the presence of azido groups . In the central nervous system (CNS), guanosine acts as a neuromodulator mediating several cellular processes, including cell growth, differentiation, and survival .

Mode of Action

2’-Azido guanosine interacts with its targets by being efficiently incorporated into RNA. The 2’-azido group supports the C3’-endo ribose conformation and shows distinct water-bridged hydrogen bonding patterns in the minor groove . It also interacts with adenosine receptors, which play a pivotal role as a neuromodulator and present neurotrophic effects .

Biochemical Pathways

The intracellular signaling pathways related to 2’-Azido guanosine effects were the first targets to be identified. It was shown that the effect of guanosine on cell proliferation is dependent on cyclic AMP (cAMP) level increase . Additionally, it has been demonstrated that 2’-azido modifications are compatible with 2’-fluoro and/or 2’-O-methyl modifications to achieve siRNAs of rich modification patterns and tunable properties .

Pharmacokinetics

For applications of sirna as therapeutic agents, chemical modification is obligatory to enhance nuclease resistance, to prevent immune activation, to decrease off-target effects, and to improve pharmacokinetic and pharmacodynamic properties .

Result of Action

The 2’-Azido guanosine has been shown to have several effects at the molecular and cellular level. It has been demonstrated that 2’-azido modifications are well tolerated in the guide strand, even directly at the cleavage site . Furthermore, the 2’-azido modifications allow efficient fluorescent labeling of the RNA .

Safety and Hazards

While specific safety data for 2’-Azido guanosine was not found, guanosine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed and can cause eye and skin irritation.

Future Directions

The synthetic ease of generating 2’-azido RNA will pave the way for biotechnological applications, in particular for siRNA technologies and for referencing the growing number of RNA metabolic labeling approaches that rely on 2’-azido nucleosides. The most recent research in the field aims to synthesize RNAs-of-interest bearing a variety of unnatural nucleosides.

Biochemical Analysis

Biochemical Properties

2’-Azido guanosine plays a crucial role in biochemical reactions, particularly in the context of RNA modifications. It is incorporated into RNA using phosphoramidite chemistry, which allows for site-specific modifications. This compound interacts with various enzymes and proteins involved in RNA synthesis and modification. For instance, it has been shown to be compatible with 2’-fluoro and 2’-O-methyl modifications, enhancing the stability and reactivity of RNA molecules . Additionally, 2’-Azido guanosine can participate in bioorthogonal Click reactions, enabling efficient fluorescent labeling of RNA .

Cellular Effects

2’-Azido guanosine influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In chicken fibroblasts, for example, 2’-Azido guanosine-modified RNA has been used in small interfering RNA (siRNA) applications to silence specific genes, such as the brain acid soluble protein (BASP1) encoding gene . This modification is well-tolerated in the guide strand of siRNA, even at the cleavage site, indicating its potential for therapeutic applications.

Molecular Mechanism

At the molecular level, 2’-Azido guanosine exerts its effects through specific binding interactions with biomolecules. The azido group supports the C3’-endo ribose conformation and forms distinct water-bridged hydrogen bonding patterns in the minor groove of RNA . These interactions contribute to the stability and functionality of the modified RNA. Additionally, 2’-Azido guanosine can inhibit or activate enzymes involved in RNA processing, further influencing gene expression and cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2’-Azido guanosine can change over time. The compound’s stability and degradation are critical factors in its long-term effects on cellular function. Studies have shown that 2’-Azido guanosine-modified RNA maintains its structural integrity and functional properties over extended periods, making it a reliable tool for in vitro and in vivo experiments .

Metabolic Pathways

2’-Azido guanosine is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its incorporation into RNA. The compound’s azido group can undergo bioorthogonal reactions, allowing for the attachment of various functional groups and enhancing its metabolic versatility . These interactions can affect metabolic flux and metabolite levels, influencing overall cellular metabolism.

Transport and Distribution

Within cells and tissues, 2’-Azido guanosine is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The efficient transport and distribution of 2’-Azido guanosine are crucial for its effective incorporation into RNA and subsequent biochemical applications .

Subcellular Localization

The subcellular localization of 2’-Azido guanosine is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This localization can affect the compound’s activity and function, as it interacts with various biomolecules within different cellular environments . Understanding the subcellular distribution of 2’-Azido guanosine is essential for optimizing its use in biochemical research and therapeutic applications.

Q & A

Q1: How does the incorporation of 2'-azido guanosine affect the structure of RNA?

A1: The research by Zengeya et al. [] revealed that incorporating this compound into RNA does not disrupt the typical A-form double helical structure. X-ray crystallography showed that the 2'-azido group, despite its size, adopts a conformation that supports the C3'-endo sugar pucker characteristic of A-form RNA []. Additionally, the azido group participates in unique water-bridged hydrogen bonding patterns within the minor groove of the RNA duplex []. This suggests that this compound can be incorporated into RNA without significant structural perturbations, making it a suitable modification for studying RNA structure-function relationships.

Q2: What are the potential applications of this compound in studying and manipulating RNA?

A2: The presence of the azido group opens up exciting possibilities for studying and manipulating RNA. This group is capable of participating in bioorthogonal click chemistry, allowing for the attachment of various labels or probes to the RNA molecule []. This enables researchers to track RNA localization, study RNA-protein interactions, and even develop novel RNA-based therapeutics. For instance, the study demonstrated the use of 2'-azido modified siRNA for successful gene silencing, highlighting its potential in RNA interference applications [].